8-BROMO-7-(2,3-DIHYDROXYPROPYL)-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-2,6-PURINEDIONE
8-BROMO-7-(2,3-DIHYDROXYPROPYL)-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-2,6-PURINEDIONE
Brand Name:
Vulcanchem
CAS No.:
111038-24-5
VCID:
VC0190066
InChI:
InChI=1S/C10H13BrN4O4/c1-13-7-6(8(18)14(2)10(13)19)15(9(11)12-7)3-5(17)4-16/h5,16-17H,3-4H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Br)CC(CO)O
Molecular Formula:
C10H13BrN4O4
Molecular Weight:
333.14 g/mol
8-BROMO-7-(2,3-DIHYDROXYPROPYL)-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-2,6-PURINEDIONE
CAS No.: 111038-24-5
Main Products
VCID: VC0190066
Molecular Formula: C10H13BrN4O4
Molecular Weight: 333.14 g/mol
| CAS No. | 111038-24-5 |
|---|---|
| Product Name | 8-BROMO-7-(2,3-DIHYDROXYPROPYL)-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-2,6-PURINEDIONE |
| Molecular Formula | C10H13BrN4O4 |
| Molecular Weight | 333.14 g/mol |
| IUPAC Name | 8-bromo-7-(2,3-dihydroxypropyl)-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C10H13BrN4O4/c1-13-7-6(8(18)14(2)10(13)19)15(9(11)12-7)3-5(17)4-16/h5,16-17H,3-4H2,1-2H3 |
| Standard InChIKey | JYPDPXFFZDJFKZ-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Br)CC(CO)O |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Br)CC(CO)O |
| Synonyms | 8-BROMO-7-(2,3-DIHYDROXYPROPYL)-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-2,6-PURINEDIONE |
| PubChem Compound | 619806 |
| Last Modified | Nov 11 2021 |
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